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Introduction

Rhodium triiodide (Rhis) is an inorganic compound that has garnered significant attention in
various scientific fields due to its unique physicochemical properties. As a black, crystalline,
hygroscopic solid, it serves as a critical component in materials science and is particularly
valued for its exceptional catalytic activity.[1][2][3] This compound is a key player in industrial
carbonyl synthesis, including the production of vital chemicals like acetic acid and acetic
anhydride.[4] Its utility extends to promoting a range of organic reactions, such as
hydrogenations, carbonylations, and carboaminations, making it an invaluable tool in the
synthesis of fine chemicals and pharmaceuticals.[2][5] This guide provides an in-depth
overview of the core physical and chemical properties of Rhodium triiodide, detailed
experimental protocols for its characterization, and logical diagrams to illustrate its structure
and applications.

Physical and Chemical Properties

Rhodium triiodide is characterized by its distinct physical and chemical nature. It is stable
under standard temperature and pressure but is sensitive to moisture.[1][6] Unlike other
rhodium(lil) halides, it is only known in its anhydrous form and does not form hydrates.[7]

Quantitative Data Summary
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The key quantitative properties of Rhodium triiodide are summarized in the table below for

easy reference and comparison.

Property Value References
Identifiers

CAS Number 15492-38-3 [2][6][8]
Molecular Formula Rhls [1112]i6][8]
Physical Properties

Molar Mass 483.62 g/mol [1][3][6]
Appearance Black crystalline powder/solid [11121161191
Density 6.40 g/cm?3 [1][6]1191[10]
Melting Point Not Applicable (Decomposes) [1][9]

Boiling Point Not Applicable [1119]

Crystal Structure

Crystal System

Monoclinic

[6]

Structure Motif

AICls type

[7]

Chemical Properties

Thermal Decomposition

Begins at ~675 °C

[6]

Solubility in Water

Insoluble

[1](4][6][11]

Solubility in Solvents

Soluble in alcohol, acetone,

and other organic solvents.

[2][6]

Sensitivity

Hygroscopic

[1]31[6]

Oxidation State of Rh

+3

[°]

Crystal Structure
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Rhodium triiodide adopts a monoclinic crystal structure that is isostructural with aluminum
trichloride (AICI3).[6][7] The crystal lattice consists of a cubic close-packed array of iodide ions.
The rhodium(lll) ions occupy one-third of the octahedral interstices within this iodide lattice,
resulting in a distinct layered structure.[7] This arrangement is crucial to its physical and
catalytic properties.

lodide Layer (Top)
Rhodium Layer (Octahedral Voids)

lodide Layer (Bottom)

Simplified Layered Crystal Structure of Rhls
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Caption: Simplified Layered Crystal Structure of Rhls.

Experimental Protocols

Detailed methodologies are essential for the accurate synthesis and characterization of
Rhodium triiodide. The following sections provide protocols for key experimental procedures.

Synthesis of Rhodium Triiodide

A common laboratory-scale synthesis of Rhodium triiodide involves the reaction of an
agueous solution of potassium iodide with rhodium(lll) bromide.[7]

Protocol:

Dissolution: Prepare an aqueous solution of rhodium(lll) bromide (RhBrs3).

e Reaction: Add a stoichiometric excess of an aqueous solution of potassium iodide (KI) to the
RhBrs solution. The reaction is: RhBrs + 3Kl — Rhlis + 3KBr.[7]

» Precipitation: The black solid Rhodium triiodide will precipitate out of the solution due to its
insolubility in water.[7]

« |solation: Isolate the precipitate by filtration.

e Washing: Wash the collected solid with deionized water to remove soluble byproducts,
primarily potassium bromide (KBr).

e Drying: Dry the purified Rhls solid in a desiccator or under vacuum at room temperature to
prevent decomposition and absorb moisture, as the compound is hygroscopic.[6]

Caption: Synthesis Workflow for Rhodium Triiodide.

Crystal Structure Determination by X-ray Diffraction
(XRD)
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X-ray Diffraction is the standard method for determining the crystal structure of solid materials.
[12][13]

Protocol:

Sample Preparation: Finely grind the crystalline Rhis sample into a homogeneous powder.
Mount the powder onto a sample holder.

Instrument Setup: Place the sample holder into the goniometer of the X-ray diffractometer.
The instrument typically uses a copper X-ray source (CuKa radiation, A = 1.5418 A).[14]

Data Collection: Scan the sample over a range of 20 angles (e.g., 5° to 70°), rotating the
sample at an angle 6 and the detector at 26.[14] The detector records the intensity of the
diffracted X-rays at each angle.[14]

Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 20) will show a series of
peaks. The position (28 angle) and intensity of these peaks are characteristic of the
material's crystal structure.

Structure ldentification: Compare the experimental d-spacings (calculated from the 26 angles
using Bragg's Law) with standard reference patterns from a database, such as the Powder
Diffraction File (PDF) from the International Centre for Diffraction Data, to confirm the identity
and phase purity of Rhls.[14]

Thermal Stability Analysis by Thermogravimetric
Analysis (TGA)

TGA is used to measure changes in the mass of a sample as a function of temperature,
providing information on thermal stability and decomposition.[15]

Protocol:

e Sample Preparation: Place a small, accurately weighed amount of Rhlis (typically 5-15 mg)
into a TGA crucible (e.g., alumina).[16]

 Instrument Setup: Place the crucible onto the TGA's high-precision balance within the
furnace. Purge the furnace with an inert gas, such as nitrogen, at a controlled flow rate (e.g.,
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30 mL/min) to prevent oxidation.[16]

o Heating Program: Heat the sample from ambient temperature to a final temperature (e.g.,
900 °C) at a constant heating rate (e.g., 10 °C/min).

o Data Collection: Continuously record the sample's mass as a function of temperature.

» Data Analysis: Plot the percentage of initial mass remaining versus temperature. A significant
drop in mass indicates decomposition. The onset temperature of this mass loss corresponds
to the decomposition temperature of Rhls, which is reported to begin around 675 °C.[6] The
final residual mass can be analyzed to identify the decomposition products (e.g., metallic
rhodium).

Applications in Catalysis

Rhodium triiodide is a highly effective catalyst in a variety of organic reactions, crucial for the
synthesis of pharmaceuticals and fine chemicals.[2] Its applications include carbonylations,
hydrogenations, and carboaminations.[2][4][17]

Experimental Workflow: Rhis-Catalyzed Intramolecular
Carboamination

The following workflow is based on a reported procedure for the synthesis of polysubstituted
indoles using Rhls as a catalyst.[5]

Protocol:
 Inert Atmosphere: Perform all steps in a nitrogen-filled glove box to exclude air and moisture.

» Reagent Preparation: Charge an oven-dried 4 mL vial with the amine substrate (e.g., 0.091
mmol) and Rhls catalyst (e.g., 0.005 mmol, 5 mol%).[5]

e Dissolution: Add an anhydrous solvent (e.g., 1 mL of toluene) and stir the mixture at room
temperature for approximately 5 minutes until all solids are dissolved.[5]

o Reaction: Seal the vial with a PTFE-lined cap and place it on a preheated block at the
reaction temperature (e.g., 120 °C) for the specified duration (e.g., 12 hours).[5]
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o Workup: After cooling, filter the reaction mixture through a pad of Celite and silica gel,
washing with an appropriate solvent like ethyl acetate.

 Purification: Remove the solvent from the filtrate under reduced pressure. Purify the crude
residue using flash column chromatography on silica gel to isolate the final product.[5]

Prepare Reagents in
Glove Box (Inert Atm.)

Charge Vial with
Substrate and Rhls Catalyst

:

Add Anhydrous Toluene
& Stir at Room Temp (5 min)

Seal Vial & Heat
(120 °C for 12h)

Cool to Room Temp
Filter through
Celite/Silica Gel
Solvent Evaporation
(Reduced Pressure)

Purify by Flash
Column Chromatography

-

Workflow for Rhls-Catalyzed Carboamination

'
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Caption: Workflow for Rhls-Catalyzed Carboamination.

Conclusion

Rhodium triiodide is a compound with significant utility, primarily driven by its robust catalytic
activity and unique structural properties. This guide has provided a detailed summary of its core
physical and chemical characteristics, along with standardized protocols for its synthesis and
analysis. The presented information and workflows are intended to serve as a valuable
resource for researchers and professionals in chemistry and drug development, facilitating
further exploration and application of this versatile rhodium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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